Cas no 1935943-01-3 (1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone)

• Product Name: 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone
• CAS No: 1935943-01-3
• MF: C₉H₈Cl₂N₂O
• MW: 231.07861995697
• CID: 5058083
• Update Time: 2025-10-28

1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone

• Inchi： 1S/C9H8Cl2N2O/c1-4(14)6-8(10)13-9(11)7(12-6)5-2-3-5/h5H,2-3H2,1H3
• InChI Key： AQEOUZILNUKCPE-UHFFFAOYSA-N
• SMILES： ClC1C(C2CC2)=NC(C(C)=O)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 42.8

Additional information on 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone

Introduction to 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone (CAS No. 1935943-01-3)

1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1935943-01-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a pyrazine core substituted with chloro and cyclopropyl groups, making it a versatile intermediate in the development of novel therapeutic agents. The structural attributes of this molecule contribute to its potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.

The pyrazine scaffold is a prominent motif in drug discovery due to its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. In 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone, the presence of two chlorine atoms at the 3 and 5 positions enhances electrophilicity, facilitating further functionalization. Additionally, the cyclopropyl group introduces steric bulk and rigidity, which can be exploited to optimize binding affinity and selectivity in protein-ligand interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the utility of such substituted pyrazines in drug design. Studies suggest that compounds incorporating this motif exhibit promising activity against enzymes and receptors involved in inflammatory and metabolic disorders. The 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone structure has been explored as a precursor in synthesizing derivatives with enhanced pharmacological properties.

In the context of medicinal chemistry, the ethanone moiety serves as a key pharmacophore, enabling interactions with biological systems through its polar carbonyl group. This feature makes it an attractive building block for generating libraries of compounds for high-throughput screening (HTS). The synthesis of 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone typically involves multi-step organic transformations, including condensation reactions and chlorination processes, which highlight its synthetic accessibility.

Current research endeavors are focused on leveraging this compound’s structural diversity to develop novel therapeutics. For instance, modifications at the 3,5-dichloro positions have been investigated to modulate electronic properties and improve solubility profiles. Such alterations are critical for optimizing pharmacokinetic parameters, ensuring better bioavailability and therapeutic efficacy.

The cyclopropylpyrazine core has also garnered attention for its role in developing kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is associated with numerous diseases. By designing analogs of 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone, researchers aim to identify potent inhibitors that can selectively target aberrant signaling cascades without disrupting normal cellular functions.

Moreover, the compound’s potential extends to antimicrobial applications. The combination of halogenated aromatic rings and heterocyclic moieties often confers antimicrobial activity by disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. Preliminary studies on derivatives of 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone have shown promising results against resistant bacterial strains.

From a synthetic chemistry perspective, the preparation of 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone exemplifies the ingenuity required to construct complex molecular architectures. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade materials suitable for preclinical and clinical evaluations.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone derivatives. Predictive models can now rapidly assess structural features that correlate with biological activity, allowing for more targeted experimentation. This synergy between experimental chemistry and computational biology underscores the compound’s relevance in modern drug development pipelines.

In conclusion, 1-(3,5-Dichloro-6-cyclopropylpyrazin-2-yl)ethanone represents a valuable scaffold in pharmaceutical research. Its unique structural composition offers multiple avenues for therapeutic intervention across diverse disease areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications of this compound are likely to expand further.